Cas no 2613-86-7 (4-feruloylquinic acid)

• Product Name: 4-feruloylquinic acid
• CAS No: 2613-86-7
• MF: C₁₇H₂₀O₉
• MW: 368.335306167603
• CID: 2004452
• PubChem ID: 10177048
• Update Time: 2025-04-21

4-feruloylquinic acid Chemical and Physical Properties

Names and Identifiers

• 4-feruloylquinic acid
• 4-FQA
• 4-O-feruloylquinic acid
• (1alpha,3R,4alpha,5R)-1,3,5-Trihydroxy-4-[[3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propen-1-yl]oxy]cyclohexanecarboxylic acid
• O-Feruloylquinate
• CHEBI:189458
• E88717
• MS-25895
• 4-O-feruloyl-D-quinic acid
• (1S,3R,4S,5R)-1,3,5-trihydroxy-4-{[(2E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoyl]oxy}cyclohexanecarboxylic acid
• (3R,5R)-1,3,5-trihydroxy-4-[(E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoyl]oxycyclohexane-1-carboxylic acid
• HY-N6598
• Q27102761
• CS-0034325
• (3r,5r)-1,3,5-trihydroxy-4-{[(2e)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoyl]oxy}cyclohexanecarboxylic acid
• 2613-86-7
• PD166562
• NS00097304
• AKOS040760225
• CHEBI:18013
• NCGC00380877-01_C17H20O9_Cyclohexanecarboxylic acid, 1,3,5-trihydroxy-4-[[(2E)-3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propen-1-yl]oxy]-, (1alpha,3alpha,4alpha,5beta)-
• NCGC00380877-01
• 96646-16-1
• CHEBI:176888
• 4-O-(E)-Feruloylquinic Acid (~90%)
• [1R-[1a,3a,4a(E),5ss]]-1,3,5-Trihydroxy-4-[[3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propenyl]oxy]-Cyclohexanecarboxylic Acid;
• DA-60352
• 4-O-(E)-FeruloylquinicAcid

• Inchi： 1S/C17H20O9/c1-25-13-6-9(2-4-10(13)18)3-5-14(21)26-15-11(19)7-17(24,16(22)23)8-12(15)20/h2-6,11-12,15,18-20,24H,7-8H2,1H3,(H,22,23)/b5-3+/t11-,12-,15?,17?/m1/s1
• InChI Key： VTMFDSJJVNQXLT-XQCMRRNBSA-N
• SMILES： O(C(/C=C/C1C=CC(=C(C=1)OC)O)=O)C1[C@@H](CC(C(=O)O)(C[C@H]1O)O)O

Computed Properties

• Exact Mass: 368.11073221g/mol
• Monoisotopic Mass: 368.11073221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 154Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 195-196 ºC (water )
• Solubility: Slightly soluble (8.5 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Quinic acids and derivatives